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For Researchers, Scientists, and Drug Development Professionals

Introduction

BWC0977 is a novel, broad-spectrum antibacterial agent currently in clinical development. It
belongs to the class of novel bacterial topoisomerase inhibitors (NBTIs) and exhibits potent
activity against a wide range of multidrug-resistant (MDR) pathogens. This document provides
an in-depth overview of the in vitro spectrum of activity of BWC0977, including quantitative
susceptibility data, detailed experimental methodologies, and a visual representation of its
mechanism of action.

Mechanism of Action

BWCO0977 functions as a dual inhibitor of two essential bacterial type Il topoisomerases: DNA
gyrase (composed of GyrA and GyrB subunits) and topoisomerase IV (composed of ParC and
ParE subunits).[1] These enzymes are critical for bacterial DNA replication, repair, and
segregation. By binding to a novel site on these enzymes, BWC0977 stabilizes the enzyme-
DNA cleavage complex, leading to the accumulation of double-strand DNA breaks and
subsequent bacterial cell death.[2] This dual-targeting mechanism is thought to contribute to a
lower frequency of resistance development compared to single-target agents.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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